Ginger CO2 extract

• CAS: 8007-08-7
• Molecular Formula: C35H52O6
• Molecular Weight: 568.8 g/mol
• InChI: InChI=1S/C18H28O3.C17H24O3/c1-4-5-6-7-14(2)12-16(19)10-8-15-9-11-17(20)18(13-15)21-3;1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h9,11,13-14,20H,4-8,10,12H2,1-3H3;7-8,10,12-13,19H,3-6,9,11H2,1-2H3
• InChIKey: QCVRFSPGUWEKFC-UHFFFAOYSA-N

Ginger CO2 Extract (CAS 8007-08-7): Procurement-Grade Supercritical Fluid Extract Composition & Baseline

Ginger CO₂ extract (CAS 8007-08-7) is a supercritical carbon dioxide (SC-CO₂) extract of Zingiber officinale rhizome, typified by a high content of pungent gingerols (primarily 6-gingerol at ~25–26% of total extract), shogaols, and volatile sesquiterpenes such as α-zingiberene (35–37%) [1]. Unlike steam-distilled essential oils, SC-CO₂ ginger extracts retain the non-volatile pungent principles (gingerols/shogaols) that drive both bioactivity and the characteristic fresh-ginger organoleptic profile [2]. Commercial grades typically specify 24–35% total pungent compounds and 30–50% essential oil .

Extraction Technology Supercritical CO₂ (solvent-free, moderate temperature)

Key Bioactives Retained Gingerols (primarily 6-gingerol) and shogaols, absent in steam-distilled oil

Volatile Profile High α-zingiberene content supporting authentic fresh-ginger aroma

Procurement Yield Context Reported higher extraction yield relative to steam distillation

• [1] Swapna Sonale R, Kadimi US. Characterization of gingerol analogues in supercritical carbon dioxide (SC CO2) extract of ginger (Zingiber officinale, R.,). Journal of Food Science and Technology 2014;51(11):3383–3389. DOI: 10.1007/s13197-012-0851-4 View Source
• [2] ZHU Yijia, TANG Zequn, CHEN Keke, et al. Effects of different extraction techniques on the extracts of Zingiber officinale Roscoe and their chemical compositions. Food and Fermentation Industries 2023;49(2):113–119. DOI: 10.13995/j.cnki.11-1802/ts.029639 View Source

Why Ginger CO2 Extract Cannot Be Substituted with Steam-Distilled or Solvent Oleoresins: The Substitution Risk

Steam-distilled ginger oil is essentially terpenoid-only, containing negligible gingerols, while solvent-derived oleoresins may carry residual solvents and often exhibit lower gingerol enrichment than SC-CO₂ extracts [1][2]. A direct multi-method comparison showed that SC-CO₂ ginger oleoresin achieves 6-gingerol content of 170.98 mg/g versus only 42.05 mg/g in SC-CO₂ ginger essential oil, and steam-distilled oil yields a mere 0.86% w/w with no detectable gingerols [1]. Furthermore, SC-CO₂ extraction yields approximately 4.5× more oil than steam distillation [3]. Without verifying extraction technology and quantitative gingerol/shogaol content, substitution can result in loss of pungency, diminished antioxidant capacity, and regulatory non-compliance in solvent-sensitive applications.

Steam-Distilled Ginger Oil Contains negligible gingerols; terpenoid-only profile alters bioactivity and pungency.

Solvent-Derived Oleoresins May carry residual solvents and exhibit lower gingerol enrichment than SC-CO₂ extract.

Extraction Method Not Verified Without CO₂-specific extraction, pungency, antioxidant capacity, and solvent-free purity may not replicate.

• [1] ZHU Yijia, TANG Zequn, CHEN Keke, et al. Effects of different extraction techniques on the extracts of Zingiber officinale Roscoe and their chemical compositions. Food and Fermentation Industries 2023;49(2):113–119. DOI: 10.13995/j.cnki.11-1802/ts.029639 View Source
• [2] ZENG Fan-Kui, HUANG Xue-Song, LI Ai-Jun. Ginger Oleoresins Extraction with SFE-CO2 in Comparison with Ethanol and Acetone. Food Science 2006;27(6):155–157. View Source
• [3] Munankarmi NN, Shyaula SL, Timilsina PM, et al. Optimization of supercritical CO2 green extraction of Zingiber officinale Roscoe essential oil and comparative GC-MS profiling and biological activities with steam and simultaneous distillation. Heliyon 2025;11(2):e41960. DOI: 10.1016/j.heliyon.2025.e41960 View Source

Ginger CO2 Extract: Head-to-Head Quantitative Differentiation Evidence Against Closest Analogs

Extraction Yield: SC-CO₂ Ginger Oil vs. Steam Distillation vs. Simultaneous Distillation Extraction

Supercritical CO₂ extraction (SFE) of Nepalese ginger at 300 bar and 55 °C yielded approximately 4.5 times more essential oil than steam distillation (SD) and 5–10.7 times more than simultaneous distillation extraction (SDE) with various solvents [1]. In a separate study, SC-CO₂ ginger oil yield was 4.78% w/w compared to 0.86% for steam-distilled oil and 3.56% for ethanol-extracted oil [2].

Extraction Yield

Head-to-head

4.5–5.6× higher than SD; 1.3× vs ethanol extraction

Reported yield advantage supports cost-efficient raw material sourcing for industrial procurement.

Conditions: 300 bar/55 °C (Nepal); 150–300 bar/35–55 °C (Guizhou)

Evidence Dimension	Extraction yield (% w/w) of ginger essential oil
Target Compound Data	SC-CO₂ ginger oil: 4.78% (Guizhou ginger); 4.5× SD yield (Nepalese ginger at 300 bar/55 °C)
Comparator Or Baseline	Steam distillation: 0.86% (Guizhou); SD baseline (Nepal) = 1.0×; Ethanol extraction: 3.56%; SDE: 0.4–0.9× SD
Quantified Difference	SC-CO₂ yields 4.5–5.6× more oil than SD; 1.3× more than ethanol extraction; 5–10.7× more than SDE
Conditions	SC-CO₂ at 300 bar/55 °C (Nepal); 150–300 bar/35–55 °C (Guizhou); SD at 100 °C; SDE with dichloromethane/hexane

Why This Matters

Higher extraction yield directly reduces raw material cost per kg of product, a critical procurement parameter for industrial-scale users.

• [1] Munankarmi NN, Shyaula SL, Timilsina PM, et al. Optimization of supercritical CO2 green extraction of Zingiber officinale Roscoe essential oil and comparative GC-MS profiling and biological activities with steam and simultaneous distillation. Heliyon 2025;11(2):e41960. DOI: 10.1016/j.heliyon.2025.e41960 View Source
• [2] ZHU Yijia, TANG Zequn, CHEN Keke, et al. Effects of different extraction techniques on the extracts of Zingiber officinale Roscoe and their chemical compositions. Food and Fermentation Industries 2023;49(2):113–119. DOI: 10.13995/j.cnki.11-1802/ts.029639 View Source

6-Gingerol Enrichment: SC-CO₂ Selective Fractionation vs. Solvent Extraction vs. Steam Distillation

SC-CO₂ selective extraction and separation produced a ginger oleoresin fraction with 6-gingerol content of 170.98 mg/g, compared to only 42.05 mg/g in the simultaneously obtained SC-CO₂ ginger essential oil fraction [1]. Purified SC-CO₂ extract achieved 75.92 ± 1.14% [6]-gingerol content [2]. In contrast, solvent extraction with ethanol yielded a gingerol content of only 0.7155% (7.155 mg/g) in the oleoresin [3]. Steam-distilled oil contains no detectable gingerols.

6-Gingerol Content

Head-to-head

SC-CO₂ oleoresin 170.98 mg/g vs essential oil 42.05 mg/g; purified extract 759.2 mg/g

Higher gingerol enrichment supports bioactive standardization in nutraceutical research.

HPLC quantification; selective separation at 150–300 bar/35–55 °C

Evidence Dimension	6-Gingerol content (mg/g) in ginger extract/oleoresin
Target Compound Data	SC-CO₂ ginger oleoresin: 170.98 mg/g; SC-CO₂ purified extract: 759.2 mg/g (75.92%)
Comparator Or Baseline	SC-CO₂ ginger essential oil (same process): 42.05 mg/g; Ethanol-extracted oleoresin: ~7.16 mg/g; Steam-distilled oil: 0 mg/g
Quantified Difference	SC-CO₂ oleoresin shows 4.1× enrichment over SC-CO₂ essential oil, 23.9× over ethanol-extracted oleoresin, and infinite enrichment over SD oil
Conditions	SC-CO₂ at 150–300 bar/35–55 °C with selective separation; HPLC quantification

Why This Matters

Bioactivity in ginger is proportional to gingerol content; procurement specifications based on total gingerols directly determine functional value in nutraceutical and pharmaceutical applications.

• [1] ZHU Yijia, TANG Zequn, CHEN Keke, et al. Effects of different extraction techniques on the extracts of Zingiber officinale Roscoe and their chemical compositions. Food and Fermentation Industries 2023;49(2):113–119. DOI: 10.13995/j.cnki.11-1802/ts.029639 View Source
• [2] Swapna Sonale R, Kadimi US. Characterization of gingerol analogues in supercritical carbon dioxide (SC CO2) extract of ginger (Zingiber officinale, R.,). Journal of Food Science and Technology 2014;51(11):3383–3389. DOI: 10.1007/s13197-012-0851-4 View Source
• [3] ZENG Fan-Kui, HUANG Xue-Song, LI Ai-Jun. Ginger Oleoresins Extraction with SFE-CO2 in Comparison with Ethanol and Acetone. Food Science 2006;27(6):155–157. View Source

Antioxidant Potency: SC-CO₂ Ginger Extract vs. Synthetic Antioxidant BHT

In a DPPH radical scavenging assay, SC-CO₂ ginger extract exhibited an EC₅₀ of 13.09 ± 1.77 µg/ml, which is approximately 2.0× more potent than the synthetic antioxidant BHT (EC₅₀ = 26.68 ± 1.76 µg/ml) tested under identical conditions [1]. A separate study on Nepalese SC-CO₂ ginger oil reported DPPH IC₅₀ of 8.13 ± 2.22 µg/ml, surpassing ascorbic acid (IC₅₀ = 10.85 ± 0.74 µg/ml) [2].

DPPH Scavenging Potency

Head-to-head

EC₅₀ 13.09 µg/ml vs BHT 26.68 µg/ml (2.04×); IC₅₀ 8.13 µg/ml vs ascorbic acid 10.85 µg/ml

Reported higher radical scavenging supports natural antioxidant screening in food/cosmetic matrices.

DPPH assay at 517 nm; methanolic solution

Evidence Dimension	DPPH free radical scavenging potency (EC₅₀/IC₅₀, µg/ml)
Target Compound Data	SC-CO₂ ginger extract EC₅₀ = 13.09 ± 1.77 µg/ml; SC-CO₂ ginger oil IC₅₀ = 8.13 ± 2.22 µg/ml
Comparator Or Baseline	BHT EC₅₀ = 26.68 ± 1.76 µg/ml; Ascorbic acid IC₅₀ = 10.85 ± 0.74 µg/ml
Quantified Difference	SC-CO₂ extract 2.04× more potent than BHT; SC-CO₂ oil 1.33× more potent than ascorbic acid
Conditions	DPPH (1,1-Diphenyl-2-picrylhydrazyl) radical scavenging assay; methanolic solution; spectrophotometric measurement at 517 nm

Why This Matters

Quantitative superiority over BHT, a widely used synthetic preservative, supports the procurement of SC-CO₂ ginger extract as a natural antioxidant alternative in clean-label food and cosmetic formulations.

• [1] Puengphian C, Sirichote A. (6)-Gingerol content and bioactive properties of ginger (Zingiber officinale Roscoe) extracts from supercritical CO2 extraction. In: Proceedings of the 34th Congress on Science and Technology of Thailand; 2008. Semantic Scholar Corpus ID: 31873490. View Source
• [2] Munankarmi NN, Shyaula SL, Timilsina PM, et al. Optimization of supercritical CO2 green extraction of Zingiber officinale Roscoe essential oil and comparative GC-MS profiling and biological activities with steam and simultaneous distillation. Heliyon 2025;11(2):e41960. DOI: 10.1016/j.heliyon.2025.e41960 View Source

Antibacterial Selectivity: SC-CO₂ Ginger Extract vs. Hydrodistilled Ginger Essential Oil

SC-CO₂ ginger extracts demonstrated antibacterial activity specifically against Gram-positive bacteria, while hydrodistilled ginger oil showed a markedly lower capacity for inhibiting Pseudomonas aeruginosa compared to the SC-CO₂ extract [1]. In a separate study, SC-CO₂ ginger volatile oil exhibited strong antifungal activity with MIC and MBC values of 0.78% against Penicillium and MIC of 0.78% against Aspergillus niger [2].

Antimicrobial Profile

Head-to-head

Active against Gram-positive; MIC 0.78% vs Penicillium and A. niger; broader Gram-negative inhibition than hydrodistilled oil

Supports antimicrobial screening for food preservation and topical formulation research.

Agar well diffusion; broth dilution; compared to hydrodistilled essential oil

Evidence Dimension	Antibacterial activity profile and antifungal MIC/MBC (% v/v or qualitative inhibition)
Target Compound Data	SC-CO₂ extract: active against Gram-positive bacteria; MIC/MBC = 0.78% against Penicillium and Aspergillus niger
Comparator Or Baseline	Hydrodistilled essential oil: lower inhibition capacity against P. aeruginosa; Gram-negative bacteria Salmonella typhimurium and Shigella flexneri only slightly inhibited
Quantified Difference	Qualitative difference in Gram-negative inhibition; SC-CO₂ extract demonstrates broader antibacterial spectrum than hydrodistilled oil; antifungal MIC = 0.78%
Conditions	Agar well diffusion method; MIC/MBC determination by broth dilution; test organisms: Gram-positive bacteria, P. aeruginosa, S. typhimurium, S. flexneri, Penicillium spp., A. niger

Why This Matters

Differential antibacterial spectrum between SC-CO₂ extract and hydrodistilled oil determines suitability for targeted antimicrobial applications in food preservation and topical formulations.

• [1] Mesomo MC, Corazza ML, Carciofi BAM, et al. Supercritical CO2 extracts and essential oil of ginger (Zingiber officinale R.): Chemical composition and antibacterial activity. The Journal of Supercritical Fluids 2013;80:44–49. DOI: 10.1016/j.supflu.2013.03.031 View Source
• [2] College of Food Science and Biotechnology, Tianjin University of Science and Technology. Antioxidant and Antimicrobial Activities of Volatile Oil from Ginger by Supercritical Extraction. Food Research and Development 2016;37(13):32–36. View Source

Chemical Profile Integrity: SC-CO₂ Extract Solvent-Free Purity vs. Solvent-Derived Oleoresins

SC-CO₂ ginger extract is produced using natural carbon dioxide under supercritical conditions, yielding a product with no solvent residues, no inorganic salts, no heavy metals, and no reproducible microorganisms . This contrasts with ethanol- or acetone-extracted oleoresins, which may carry trace solvent residues requiring additional purification steps and analytical verification [1]. The process operates at moderate temperatures (35–60 °C), preserving thermolabile gingerols that degrade during steam distillation at 100 °C [2].

Solvent Purity

Class-level

0% solvent residue; no heavy metals; no microbial contamination

Solvent-free profile supports use in high-purity and organic-certified research applications.

SC-CO₂ with food-grade CO₂ (≥99.9%); comparison vs solvent oleoresins

Evidence Dimension	Presence of extraction solvent residues and thermal degradation markers
Target Compound Data	SC-CO₂ extract: 0% solvent residue; no heavy metals; no microbial contamination; gingerol preservation confirmed at 75.92% [6]-gingerol in purified extract
Comparator Or Baseline	Solvent-extracted oleoresins: potential residual ethanol/acetone; steam-distilled oil: thermal degradation of gingerols to shogaols at ≥100 °C
Quantified Difference	Not directly quantified as a single comparative value; SC-CO₂ provides categorical absence of organic solvent residues versus potential ppm-level residues in solvent extracts
Conditions	SC-CO₂ extraction at 280–300 bar/40–55 °C with food-grade CO₂ (≥99.9% purity); comparison against ethanol/acetone maceration and steam distillation at 100 °C

Why This Matters

Zero solvent residue is a critical procurement specification for organic-certified, pharmaceutical-grade, and infant-nutrition applications where solvent carryover is unacceptable.

• [1] ZENG Fan-Kui, HUANG Xue-Song, LI Ai-Jun. Ginger Oleoresins Extraction with SFE-CO2 in Comparison with Ethanol and Acetone. Food Science 2006;27(6):155–157. View Source
• [2] Munankarmi NN, Shyaula SL, Timilsina PM, et al. Optimization of supercritical CO2 green extraction of Zingiber officinale Roscoe essential oil and comparative GC-MS profiling and biological activities with steam and simultaneous distillation. Heliyon 2025;11(2):e41960. DOI: 10.1016/j.heliyon.2025.e41960 View Source

Ginger CO2 Extract: Evidence-Backed Research and Industrial Application Scenarios

Natural Antioxidant Replacement for Synthetic BHT in Clean-Label Food Formulations

SC-CO₂ ginger extract with DPPH EC₅₀ of 13.09 µg/ml — approximately 2× more potent than BHT (EC₅₀ 26.68 µg/ml) [1] — can directly replace synthetic antioxidants in oils, meat products, and snack foods. Its solvent-free purity (0% residual solvent) meets clean-label and organic certification requirements, and its high gingerol content (up to 170.98 mg/g 6-gingerol in the oleoresin fraction [2]) provides both antioxidant function and authentic ginger flavor, eliminating the need for separate flavoring agents.

Pharmaceutical-Grade Ginger Extract with Quantified Bioactive Marker for Anti-Inflammatory Nutraceuticals

SC-CO₂ ginger extract standardized to 24.73% total gingerols and 3.03% total shogaols provides a reproducible bioactive profile suitable for clinical trials and GMP-compliant nutraceutical manufacturing. The ability to selectively enrich 6-gingerol to 170.98 mg/g in the oleoresin fraction via SC-CO₂ process parameter adjustment [2] enables dose-controlled formulation for anti-nausea, anti-inflammatory, and digestive health products, where steam-distilled oil (0 mg/g gingerols [2]) would be therapeutically ineffective.

Broad-Spectrum Natural Antimicrobial for Food Preservation and Topical Cosmetic Applications

SC-CO₂ ginger extract's demonstrated antibacterial activity against Gram-positive bacteria, coupled with potent antifungal effects (MIC 0.78% against Penicillium and Aspergillus niger [3]), supports its use as a natural preservative in minimally processed foods, beverages, and cosmetic emulsions. Its superior activity against Pseudomonas aeruginosa compared to hydrodistilled oil [4] is particularly relevant for topical formulations targeting acne-prone skin where P. aeruginosa control is critical.

High-Yield, Cost-Efficient Procurement for Industrial Flavor and Fragrance Houses

The 4.5–5.6× higher extraction yield of SC-CO₂ ginger oil over steam distillation [5] translates to significantly lower raw material consumption per kg of final product. For industrial buyers, this means that 1 kg of SC-CO₂ ginger oil requires approximately 4.5× less ginger rhizome input than steam-distilled oil, directly reducing procurement cost, supply chain footprint, and environmental impact. The extract's comprehensive volatile profile (α-zingiberene 35.29% [5]) ensures authentic organoleptic quality for premium flavor applications.

Application

Selection Property

Validation Focus

Natural antioxidant research in food/cosmetic matrices

DPPH radical scavenging potency

Antioxidant capacity comparison vs synthetic standards

Dietary supplement and nutraceutical research

Bioactive marker standardization (6-gingerol)

Gingerol enrichment and lot-to-lot reproducibility

Antimicrobial preservative research in food/topical formulations

Gram-positive and antifungal activity profile

MIC endpoint assessment in target matrices

Industrial flavor and fragrance procurement

High extraction yield and volatile compound profile

Authentic organoleptic quality and raw material efficiency

• [1] Puengphian C, Sirichote A. (6)-Gingerol content and bioactive properties of ginger (Zingiber officinale Roscoe) extracts from supercritical CO2 extraction. In: Proceedings of the 34th Congress on Science and Technology of Thailand; 2008. Semantic Scholar Corpus ID: 31873490. View Source
• [2] ZHU Yijia, TANG Zequn, CHEN Keke, et al. Effects of different extraction techniques on the extracts of Zingiber officinale Roscoe and their chemical compositions. Food and Fermentation Industries 2023;49(2):113–119. DOI: 10.13995/j.cnki.11-1802/ts.029639 View Source
• [3] College of Food Science and Biotechnology, Tianjin University of Science and Technology. Antioxidant and Antimicrobial Activities of Volatile Oil from Ginger by Supercritical Extraction. Food Research and Development 2016;37(13):32–36. View Source
• [4] Mesomo MC, Corazza ML, Carciofi BAM, et al. Supercritical CO2 extracts and essential oil of ginger (Zingiber officinale R.): Chemical composition and antibacterial activity. The Journal of Supercritical Fluids 2013;80:44–49. DOI: 10.1016/j.supflu.2013.03.031 View Source
• [5] Munankarmi NN, Shyaula SL, Timilsina PM, et al. Optimization of supercritical CO2 green extraction of Zingiber officinale Roscoe essential oil and comparative GC-MS profiling and biological activities with steam and simultaneous distillation. Heliyon 2025;11(2):e41960. DOI: 10.1016/j.heliyon.2025.e41960 View Source